Cas no 133391-68-1 (1-Fluoro-5-nitro-2,4-bis(trifluoromethyl)benzene)

• Product Name: 1-Fluoro-5-nitro-2,4-bis(trifluoromethyl)benzene
• CAS No: 133391-68-1
• MF: C₈H₂F₇NO₂
• MW: 277.095806598663
• CID: 2904231
• PubChem ID: 15103057
• Update Time: 2025-04-21

1-Fluoro-5-nitro-2,4-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-5-nitro-2,4-bis(trifluoromethyl)benzene
• 133391-68-1

• Inchi： 1S/C8H2F7NO2/c9-5-2-6(16(17)18)4(8(13,14)15)1-3(5)7(10,11)12/h1-2H
• InChI Key： ACTYPMIVTOWYPM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.99737544Da
• Monoisotopic Mass: 276.99737544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų